Cas no 1098597-38-6 (tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate)
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[2-(2-oxo-1-imidazolidinyl)ethyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H26N4O3/c1-14(2,3)21-13(20)18-10-7-16(8-11-18)6-9-17-5-4-15-12(17)19/h4-11H2,1-3H3,(H,15,19)
- InChI Key: XTYBGLZMIPCSPS-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCN(CCN2C(=O)NCC2)CC1
Experimental Properties
- Solubility: Dichloromethane; Methanol
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B109855-10mg |
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate |
1098597-38-6 | 10mg |
$ 448.00 | 2023-04-19 | ||
| TRC | B109855-25mg |
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate |
1098597-38-6 | 25mg |
$ 1080.00 | 2023-04-19 | ||
| TRC | B109855-50mg |
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate |
1098597-38-6 | 50mg |
$ 1866.00 | 2023-04-19 |
tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate
Comprehensive Overview of tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6)
The compound tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This piperazine-derived molecule features a 2-oxoimidazolidine moiety, which is known for its versatility in drug design. The presence of a tert-butyl carboxylate group enhances its stability, making it a valuable intermediate in the development of bioactive compounds. Researchers frequently explore its applications in kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.
In recent years, the demand for heterocyclic compounds like tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate has surged due to their role in addressing neurodegenerative diseases and cancer therapeutics. Its structural framework is often leveraged to modulate protein-protein interactions, a hot topic in drug discovery. The compound’s CAS No. 1098597-38-6 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and high-throughput screening.
From a synthetic perspective, this compound exemplifies the convergence of scaffold hopping and fragment-based drug design. Its piperazine core is amenable to modifications, enabling the creation of derivatives with tailored pharmacokinetic properties. The 2-oxoimidazolidine ring, meanwhile, contributes to hydrogen bonding potential, a critical factor in ligand-receptor binding. Such features make it a subject of interest in AI-driven molecular modeling, where researchers aim to predict its interactions with biological targets.
The compound’s utility extends to peptidomimetics, a field gaining traction due to its applications in immune modulation and enzyme inhibition. Its tert-butyl protecting group simplifies purification processes, a practical advantage in industrial-scale synthesis. Notably, CAS No. 1098597-38-6 is often referenced in patents related to small-molecule therapeutics, underscoring its commercial viability.
Environmental and regulatory considerations also play a role in its adoption. The compound’s low ecotoxicity profile aligns with the growing emphasis on green chemistry, a priority for modern pharmaceutical manufacturers. As sustainable synthesis gains momentum, tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate stands out as a candidate for catalytic transformations and solvent-free reactions.
In summary, tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate (CAS No. 1098597-38-6) embodies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to material science—ensure its continued relevance in a rapidly evolving scientific landscape.
1098597-38-6 (tert-Butyl 4-(2-(2-Oxoimidazolidin-1-yl)ethyl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)